3-(3,4-diethoxy-5-iodophenyl)-2-(5-methoxy-1H-benzimidazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(3,4-diethoxy-5-iodophenyl)-2-(6-methoxy-1H-benzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C21H20IN3O3/c1-4-27-19-10-13(9-16(22)20(19)28-5-2)8-14(12-23)21-24-17-7-6-15(26-3)11-18(17)25-21/h6-11H,4-5H2,1-3H3,(H,24,25)/b14-8-
• InChI Key: QIPSEXFUJDSGGX-ZSOIEALJSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C2=NC3=C(N2)C=C(C=C3)OC)I)OCC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C2=NC3=C(N2)C=C(C=C3)OC)I)OCC
• Molecular Formula: C21H20IN3O3
• Molecular Weight: 489.3 g/mol

Description

3-(3,4-diethoxy-5-iodophenyl)-2-(5-methoxy-1H-benzimidazol-2-yl)acrylonitrile, commonly known as DEIDA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of acrylonitriles and benzimidazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of DEIDA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This makes it a promising candidate for the development of new cancer drugs.
Biochemical and Physiological Effects:
Studies have shown that DEIDA has several biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been shown to have a positive effect on the immune system, helping to boost the body's natural defenses against disease.

Advantages and Limitations for Lab Experiments

DEIDA has several advantages for use in lab experiments, including its high stability and solubility in water and organic solvents. However, it also has some limitations, such as its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for research on DEIDA, including:
1. Further studies on the mechanism of action to better understand its potential as a cancer drug.
2. Development of new drug formulations that improve bioavailability and reduce toxicity.
3. Investigation of its potential as a treatment for other diseases, such as inflammation and neurodegenerative disorders.
4. Exploration of its potential as a diagnostic tool for cancer and other diseases.
In conclusion, DEIDA is a promising compound with potential applications in scientific research, particularly in the field of cancer drug development. Further research is needed to fully understand its mechanism of action and to explore its potential in other areas of medicine.

Synthesis Methods

The synthesis of DEIDA involves the reaction of 3,4-diethoxy-5-iodophenylacetonitrile with 5-methoxy-1H-benzimidazole-2-carbaldehyde in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation reaction and yields DEIDA as a yellow solid.

Scientific Research Applications

DEIDA has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. One of the main areas of research is the development of new drugs for the treatment of cancer and other diseases.